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Compound of Interest

Compound Name: Protein kinase G inhibitor-2

Cat. No.: B7806000

Application Notes and Protocols: Protein Kinase
G Inhibitor KT5823

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase G (PKG) is a serine/threonine-specific protein kinase that is activated by cyclic
GMP (cGMP). It plays a crucial role in various physiological processes, including smooth
muscle relaxation, platelet aggregation, and neuronal function. KT5823 is a potent, selective,
and cell-permeable inhibitor of Protein Kinase G.[1][2] It acts as a reversible and ATP-
competitive inhibitor, making it a valuable tool for studying cGMP-mediated signaling pathways.

Physicochemical Properties and Solubility

KT5823 is a synthetic compound derived from K252a.[3] It appears as a white solid or
lyophilized powder.[3]

Table 1: Physicochemical Properties of KT5823
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Property Value Reference
Synonyms PKG Inhibitor VII
CAS Number 126643-37-6 [1][4]
Molecular Formula C29H25N30s5 [1114]
Molecular Weight 495.5 g/mol [11[3114]
Purity >85% to >98% (HPLC) [1]

Table 2: Solubility of KT5823
Solvent Solubility Reference
DMSO >20 mg/mL (saturd. unknown) [3]
50 mM [2]
Dimethylformamide (DMF) 20 mg/mL [3]
Ethanol Soluble [1]
Ethyl Acetate 5 mg/mL [3]

Stock Solution Preparation and Storage

Proper preparation and storage of stock solutions are critical for maintaining the activity and

stability of KT5823.

Table 3: Recommended Stock Solution Parameters
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Parameter Recommendation Reference
Recommended Solvents DMSO, DMF, Ethanol [1103114]
Typical Concentration 1-50 mM in DMSO [2]
Short-Term Storage -20°C (up to 1 month) [2][5]

-20°C or -80°C (up to 6
Long-Term Storage [5]

months)

N Store under desiccating
Storage Conditions - [1]
conditions.

Avoid repeated cycles. Aliquot
Freeze-Thaw Cycles ] ] [5]
solution after preparation.

Protocol: Preparation of a 10 mM Stock Solution of
KT5823 in DMSO

Materials:

KT5823 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
Procedure:

» Pre-weighing Preparation: Allow the vial of KT5823 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.
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e Weighing: Accurately weigh the desired amount of KT5823 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.955 mg of KT5823 (Molecular Weight = 495.5
g/mol).

o Dissolution: Add the appropriate volume of DMSO to the KT5823 powder. For the example
above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
use a brief sonication in an ultrasonic bath to aid dissolution.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[5]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[5] When ready to use, thaw an aliquot and dilute it to the final
working concentration in the appropriate aqueous buffer or cell culture medium just prior to
the experiment.

Experimental Workflows and Signaling Pathways
Workflow for Stock Solution Preparation
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Workflow: KT5823 Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a KT5823 stock solution.

Protein Kinase G (PKG) Signaling Pathway

KT5823 exerts its effects by inhibiting the cGMP-dependent protein kinase G. This pathway is
initiated by an increase in intracellular cGMP, often triggered by nitric oxide (NO) signaling.
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Simplified PKG Signaling Pathway
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Caption: The inhibitory action of KT5823 on the Protein Kinase G signaling pathway.

Important Considerations
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o Selectivity: While KT5823 is a selective inhibitor of PKG (Ki = 234 nM), it can inhibit Protein
Kinase A (PKA) and Protein Kinase C (PKC) at higher concentrations (Ki values are >10 uM
and 4 uM, respectively).[1]

o Cell Permeability: KT5823 is cell-permeable and can be used in intact cell-based assays.[6]
However, some studies have reported poor inhibition of PKG within certain intact cell types.

[6]

» Alternative Compound: Please note that a different compound, also sometimes referred to as
"Protein kinase G inhibitor-2" (CAS 612829-80-8), is an inhibitor of mycobacterial protein
kinase G and has a distinct chemical structure and properties.[7][8] Ensure you are using the
correct compound for your experimental needs.

These notes and protocols are intended to serve as a guide. Researchers should always
consult the manufacturer's product datasheet for the most specific and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7806000#protein-kinase-g-inhibitor-2-solubility-and-
stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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